Cas no 958458-89-4 (1-Bromo-2-fluoro-3-iodobenzene)

1-Bromo-2-fluoro-3-iodobenzene structure

958458-89-4 structure

Product Name:1-Bromo-2-fluoro-3-iodobenzene

CAS No:958458-89-4

MF:C₆H₃BrFI

MW:300.894896745682

MDL:MFCD13194483

CID:1985971

PubChem ID:19050503

Update Time:2024-10-25

1-Bromo-2-fluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-fluoro-3-iodobenzene
- 3-BROMO-2-FLUOROIODOBENZENE
- NE55243
- AK411676
- Z1741973724
- 1-Bromo-2-fluoro-3-iodobenzene (ACI)
- 2-Fluoro-3-iodo-1-bromobenzene
- 3-Iodo-2-fluoro-1-bromobenzene
- EN300-137236
- Z1269161863
- SY118598
- AKOS027386430
- 958458-89-4
- DS-18698
- MFCD13194483
- DB-201651
- DTXSID80597726
- CS-0030439
- SCHEMBL8846834
- 1-Bromo-2-fluoro-3-iodobenzene
- MDL： MFCD13194483
- Inchi： 1S/C6H3BrFI/c7-4-2-1-3-5(9)6(4)8/h1-3H
- InChI Key： AEBOPKUWEXVTNN-UHFFFAOYSA-N
- SMILES： FC1C(I)=CC=CC=1Br

Computed Properties

Exact Mass: 299.84469g/mol
Monoisotopic Mass: 299.84469g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.4

1-Bromo-2-fluoro-3-iodobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM256004-25g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	25g	$468	2021-06-08
Alichem	A013032547-1g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	1g	$180.66	2023-08-31
Alichem	A013032547-5g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	5g	$541.98	2023-08-31
Ambeed	A106737-100mg	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	100mg	$11.0	2025-04-14
Ambeed	A106737-250mg	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	250mg	$14.0	2025-04-14
Ambeed	A106737-1g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	1g	$17.0	2025-04-14
Ambeed	A106737-5g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	5g	$32.0	2025-04-14
Ambeed	A106737-25g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	25g	$116.0	2025-04-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CA884-5g	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	5g	2944.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CA884-50mg	1-Bromo-2-fluoro-3-iodobenzene	958458-89-4	97%	50mg	120.0CNY	2021-07-12

1-Bromo-2-fluoro-3-iodobenzene Production Method

Production Method 1

58534-95-5

958458-89-4

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Acetonitrile , Water ; 30 min, 0 °C; 30 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ; 20 min, 0 °C; 0 °C → rt; 16 h, rt
1.3 Reagents: Sodium sulfite Solvents: Dichloromethane ; 10 min, rt

Reference

: Synthesis of chryseno[1,2-b]heteroarenes and phenanthro[1,2-b:8,7-b']diheteroarenes by an SNAr-anionic cyclization cascade reaction strategy

Gilmore, James; Hwang, Daeseong; Crissy, Jack M. ; Mercado-Rodriguez, James M.; Katz, Jeffrey L., Tetrahedron Letters, 2020, 61(52),

Production Method 2

1072-85-1

958458-89-4

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 Reagents: Iodine

Reference

: Fluorine-programmed nanozipping to tailored nanographenes on rutile TiO2 surfaces

Kolmer, M. ; Zuzak, R. ; Steiner, A. K. ; Zajac, L. ; Engelund, M. ; et al, Science (Washington, 2019, 363(6422), 57-60

Production Method 3

29632-73-3

958458-89-4

348-52-7

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sodium tetrafluoroborate Solvents: Water
1.2 Reagents: Sulfuric acid ; 150 - 170 °C

Reference

: Synthesis and biological activity studies of di- and mono-halo fluoro benzenes

Logoglu, Elif; Katircioglu, Hikmet; Tilki, Tahir; Oktemer, Atilla, Asian Journal of Chemistry, 2007, 19(3), 2029-2035